7-(2-hydroxy-2-phenylethyl)-3-methyl-8-morpholino-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-(2-hydroxy-2-phenylethyl)-3-methyl-8-morpholin-4-ylpurine-2,6-dione
• InChI: InChI=1S/C18H21N5O4/c1-21-15-14(16(25)20-18(21)26)23(11-13(24)12-5-3-2-4-6-12)17(19-15)22-7-9-27-10-8-22/h2-6,13,24H,7-11H2,1H3,(H,20,25,26)
• InChI Key: LPLYFHIZMGFXPB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCOCC3)CC(C4=CC=CC=C4)O
• Molecular Formula: C18H21N5O4
• Molecular Weight: 371.4 g/mol

Description

7-(2-hydroxy-2-phenylethyl)-3-methyl-8-morpholino-1H-purine-2,6(3H,7H)-dione is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known as SCH 58261 and is a selective adenosine A2A receptor antagonist.

Scientific Research Applications

Molecular Structure and Interactions

The molecular structure of related purine derivatives, such as 8-amino-7-(2-hydroxy-3-morpholinopropyl)theophylline, features a planar purine fused-ring skeleton and a morpholine ring adopting a chair conformation. This structure is involved in a network of intermolecular hydrogen bonds, with the conformation of the amino-hydroxyalkyl substituent influenced by an intramolecular O-H...N hydrogen bond. Such structural characteristics are crucial for understanding the compound's potential interactions and functions in various biological contexts (Karczmarzyk et al., 1995).

Cardiovascular Activity

Purine derivatives have been synthesized and evaluated for their cardiovascular activity. Compounds with specific substituents have shown prophylactic antiarrhythmic activity in experimentally induced arrhythmia, highlighting their potential as therapeutic agents in cardiovascular disorders. Moreover, these compounds have displayed varying degrees of hypotensive activity, indicating their possible use in managing hypertension (Chłoń-Rzepa et al., 2004).

Synthetic Applications

The synthesis and manipulation of purine derivatives are of significant interest in organic chemistry due to their potential applications in medicinal chemistry. For instance, the enantioselective synthesis of α-hydroxy γ-butyrolactones from ephedrine-derived morpholine-dione showcases the versatility of purine and morpholine derivatives in synthesizing complex organic molecules with potential therapeutic applications (Pansare et al., 2002).

Antimicrobial Activity

Certain purine derivatives have been found to possess antimicrobial and antifungal activities. For example, specific xanthine derivatives have shown activity against Staphylococcus aureus and Candida albicans, surpassing the efficacy of some reference drugs. This suggests their potential as novel antimicrobial agents, warranting further investigation into their mechanisms of action and therapeutic applications (Romanenko et al., 2016).